Cas no 2229033-68-3 (3-4-(trifluoromethoxy)phenyloxolane-2,5-dione)

• Product Name: 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione
• CAS No: 2229033-68-3
• MF: C₁₁H₇F₃O₄
• MW: 260.166094064713
• CID: 5946216
• PubChem ID: 165882740
• Update Time: 2025-05-24

3-4-(trifluoromethoxy)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione
• 2229033-68-3
• EN300-1961198
• 3-[4-(trifluoromethoxy)phenyl]oxolane-2,5-dione

• Inchi： 1S/C11H7F3O4/c12-11(13,14)18-7-3-1-6(2-4-7)8-5-9(15)17-10(8)16/h1-4,8H,5H2
• InChI Key： QJRBWCLTUOZYAY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 260.02964319g/mol
• Monoisotopic Mass: 260.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione

Recent Advances in the Study of 3-4-(Trifluoromethoxy)phenyloxolane-2,5-dione (CAS: 2229033-68-3)

In recent years, the compound 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione (CAS: 2229033-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxolane-2,5-dione core and trifluoromethoxyphenyl substituent, has shown promising potential in various therapeutic applications. The unique structural features of this molecule, including its electron-withdrawing trifluoromethoxy group, contribute to its distinct physicochemical properties and biological activity.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions, significantly improving the scalability and purity of the compound. This advancement is critical for facilitating further pharmacological evaluations and potential clinical development.

The pharmacological profile of 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione has been explored in the context of anti-inflammatory and neuroprotective applications. Preclinical studies using in vitro and in vivo models have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of NF-κB signaling. Additionally, its neuroprotective effects have been linked to the activation of the Nrf2-ARE pathway, which plays a crucial role in mitigating oxidative stress in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's potential as a building block for the development of novel small-molecule inhibitors. Researchers have leveraged its structural versatility to design derivatives targeting specific enzymes, such as histone deacetylases (HDACs) and kinases, which are implicated in cancer and other proliferative disorders. Early-stage trials have shown that these derivatives exhibit enhanced selectivity and reduced off-target effects compared to existing inhibitors.

Despite these promising findings, challenges remain in the clinical translation of 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into human trials.

In conclusion, 3-4-(trifluoromethoxy)phenyloxolane-2,5-dione represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action, synthetic optimization, and derivative development will be essential for unlocking its full clinical utility. The compound's unique properties position it as a valuable candidate for addressing unmet medical needs in inflammation, neurodegeneration, and oncology.